Cas no 2246638-38-8 (1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• CAS No: 2246638-38-8
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD32206480
• CID: 4641504
• PubChem ID: 138991719
• Update Time: 2025-10-31

1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• 2-(2-((4-Fluorobenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{2-[(4-fluorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D94034
• AS-73621
• 2-{2-[(4-FLUOROPHENYL)METHOXY]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2246638-38-8
• AKOS037647429

• MDL： MFCD32206480
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)16-7-5-6-8-17(16)22-13-14-9-11-15(21)12-10-14/h5-12H,13H2,1-4H3
• InChI Key： FUIOTITXJYRSSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1=CC=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 328.1646029 g/mol
• Monoisotopic Mass: 328.1646029 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.2
• Topological Polar Surface Area: 27.7

Additional information on 1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 2246638-38-8)

1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 2246638-38-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique boron-containing heterocyclic structure and its potential applications in drug discovery and development.

The 1,3,2-dioxaborolane scaffold is a versatile building block in modern organic synthesis due to its ability to participate in various chemical reactions, particularly those involving boron chemistry. The presence of the 4-fluorophenyl moiety and the methoxy substituent on the phenyl ring adds further complexity and functionality to the molecule. These features contribute to the compound's potential for modulating biological activities and interactions with target proteins or enzymes.

Recent studies have highlighted the importance of 1,3,2-dioxaborolanes in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with a similar structure exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the potential of 1,3,2-dioxaborolane derivatives as lead compounds for anticancer drug discovery.

In addition to their anticancer properties, 1,3,2-dioxaborolanes have also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical company revealed that certain derivatives of this compound class exhibited significant anti-inflammatory effects. These findings suggest that 1,3,2-dioxaborolanes could be valuable candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthetic accessibility of 1,3,2-dioxaborolanes has been another driving factor in their widespread use in medicinal chemistry. A recent review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes for preparing these compounds. One notable method involves the palladium-catalyzed coupling reaction between boronic acids and aryl halides, which allows for the facile introduction of various functional groups onto the dioxaborolane scaffold.

The stability and reactivity of 1,3,2-dioxaborolanes make them suitable for use in a wide range of chemical transformations. For example, these compounds can undergo Suzuki-Miyaura coupling reactions to form biaryl linkages, which are crucial for constructing complex molecular architectures found in many bioactive molecules. This versatility has led to their application in the synthesis of natural products and drug candidates with diverse biological activities.

In terms of pharmacological properties, 1,3,2-dioxaborolanes have been evaluated for their ability to cross cell membranes and interact with intracellular targets. Studies have shown that these compounds can effectively penetrate biological barriers and reach their intended sites of action within cells. This property is particularly important for developing drugs that need to target specific organelles or nuclear receptors.

The safety profile of 1,3,2-dioxaborolanes is another critical aspect that has been extensively investigated. Preclinical studies have demonstrated that these compounds exhibit low toxicity and good metabolic stability. These characteristics are essential for ensuring their suitability as therapeutic agents and reducing the risk of adverse side effects during clinical trials.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 1,3,2-dioxaborolanes. Ongoing efforts are focused on identifying structure-activity relationships (SAR) to guide the design of more potent and selective derivatives. Additionally, advanced computational methods such as molecular docking and virtual screening are being employed to predict binding affinities and selectivity profiles.

In conclusion, 1,3,2-Dioxaborolane, 2-[2-[(4-fluorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 2246638-38-8) represents a promising class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.